Cas no 100962-02-5 (4-(Quinoxalin-2-ylamino)benzoic acid)
100962-02-5 structure
Product Name:4-(Quinoxalin-2-ylamino)benzoic acid
CAS No:100962-02-5
MF:C15H11N3O2
MW:265.266742944717
MDL:MFCD00139085
CID:124409
PubChem ID:3547215
Update Time:2024-11-04
4-(Quinoxalin-2-ylamino)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Quinoxalin-2-ylamino)benzoic acid
- 4-(2-QUINOXALINYLAMINO)BENZOIC ACID
- Benzoic acid,4-(2-quinoxalinylamino)-
- 4-(2-QUINOXALINYLAMINO)BENZENECARBOXYLIC ACID
- HMS3436F04
- MLS000756044
- Benzoic acid, p-2-quinoxalinylamino-
- 4-(quinoxalin-2-ylamino)benzoicAcid
- 100962-02-5
- AKOS001782077
- SCHEMBL4639789
- DTXSID60393521
- 9E-385S
- Benzoic acid, 4-(2-quinoxalinylamino)-
- CHEMBL1508931
- Oprea1_368782
- 4-[(Quinoxalin-2-yl)amino]benzoic acid
- HMS2606E14
- MFCD00139085
- FT-0750269
- SMR000337709
- AC-14661
- DA-16404
-
- MDL: MFCD00139085
- Inchi: 1S/C15H11N3O2/c19-15(20)10-5-7-11(8-6-10)17-14-9-16-12-3-1-2-4-13(12)18-14/h1-9H,(H,17,18)(H,19,20)
- InChI Key: GOVKQIYUNUCKKD-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)NC1=CN=C2C=CC=CC2=N1)=O
Computed Properties
- Exact Mass: 265.08523
- Monoisotopic Mass: 265.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 75.1Ų
Experimental Properties
- PSA: 75.11
4-(Quinoxalin-2-ylamino)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM141966-1g |
4-(quinoxalin-2-ylamino)benzoic acid |
100962-02-5 | 95% | 1g |
$593 | 2023-02-19 | |
| abcr | AB301143-500 mg |
4-(2-Quinoxalinylamino)benzenecarboxylic acid; . |
100962-02-5 | 500 mg |
€530.00 | 2023-07-20 | ||
| abcr | AB301143-1 g |
4-(2-Quinoxalinylamino)benzenecarboxylic acid; . |
100962-02-5 | 1 g |
€1,016.40 | 2023-07-20 | ||
| Chemenu | CM141966-1g |
4-(quinoxalin-2-ylamino)benzoic acid |
100962-02-5 | 95% | 1g |
$632 | 2021-08-05 | |
| abcr | AB301143-500mg |
4-(2-Quinoxalinylamino)benzenecarboxylic acid; . |
100962-02-5 | 500mg |
€530.00 | 2025-04-22 | ||
| abcr | AB301143-1g |
4-(2-Quinoxalinylamino)benzenecarboxylic acid; . |
100962-02-5 | 1g |
€1016.40 | 2025-04-22 | ||
| A2B Chem LLC | AA04131-1mg |
4-(Quinoxalin-2-ylamino)benzoic acid |
100962-02-5 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AA04131-5mg |
4-(Quinoxalin-2-ylamino)benzoic acid |
100962-02-5 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AA04131-10mg |
4-(Quinoxalin-2-ylamino)benzoic acid |
100962-02-5 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AA04131-500mg |
4-(Quinoxalin-2-ylamino)benzoic acid |
100962-02-5 | >90% | 500mg |
$586.00 | 2024-04-20 |
4-(Quinoxalin-2-ylamino)benzoic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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